Cas no 1806915-05-8 (4-Bromo-6-cyano-3-(difluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 4-Bromo-6-cyano-3-(difluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1806915-05-8
• MF: C₈H₃BrF₂N₂O
• MW: 261.023027658463
• CID: 4859279
• Update Time: 2025-10-20

4-Bromo-6-cyano-3-(difluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-cyano-3-(difluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H3BrF2N2O/c9-5-1-4(2-12)13-6(3-14)7(5)8(10)11/h1,3,8H
• InChI Key： DEZYVVPLVMUSRQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)N=C(C=O)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 2
• Topological Polar Surface Area: 53.8

Additional information on 4-Bromo-6-cyano-3-(difluoromethyl)pyridine-2-carboxaldehyde

Comprehensive Overview of 4-Bromo-6-cyano-3-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806915-05-8)

4-Bromo-6-cyano-3-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806915-05-8) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyridine core and functional groups such as bromo, cyano, and difluoromethyl, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, which combines electron-withdrawing and electron-donating substituents, makes it particularly valuable for constructing complex molecules with tailored properties.

In recent years, the demand for heterocyclic compounds like 4-Bromo-6-cyano-3-(difluoromethyl)pyridine-2-carboxaldehyde has surged due to their applications in drug discovery and crop protection. Researchers are increasingly exploring its potential as a building block for small-molecule inhibitors and biologically active agents. The compound's aldehyde functionality also opens doors for further derivatization, enabling the synthesis of Schiff bases, hydrazones, and other pharmacophores. This adaptability aligns with the growing trend of fragment-based drug design, where modular compounds are used to optimize drug candidates efficiently.

From an industrial perspective, CAS No. 1806915-05-8 is often discussed in the context of green chemistry and sustainable synthesis. With environmental regulations becoming stricter, chemists are seeking ways to minimize waste and reduce hazardous byproducts during the production of such intermediates. Innovations in catalytic processes and solvent-free reactions have been applied to enhance the efficiency of synthesizing this compound, addressing both cost and ecological concerns. These advancements resonate with the broader push toward eco-friendly manufacturing in the chemical industry.

The compound's spectroscopic properties and structural features have also made it a subject of interest in computational chemistry. Molecular modeling and density functional theory (DFT) studies are frequently employed to predict its reactivity and interactions with biological targets. Such insights are invaluable for accelerating the development of new therapeutic agents or agrochemical formulations. Additionally, the integration of machine learning in chemical research has further streamlined the exploration of derivatives based on this scaffold.

Another area where 4-Bromo-6-cyano-3-(difluoromethyl)pyridine-2-carboxaldehyde shows promise is in the development of advanced materials. Its ability to participate in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, makes it a candidate for creating functional polymers or organic electronic components. These applications are particularly relevant in the context of optoelectronics and energy storage, where tailored molecular architectures are critical for performance optimization.

For researchers and manufacturers, understanding the stability and storage conditions of this compound is essential. Proper handling ensures its integrity for downstream applications. Moreover, the availability of high-purity grades and custom synthesis options for CAS No. 1806915-05-8 has facilitated its adoption across diverse R&D projects. As the scientific community continues to uncover new uses for this compound, its role in innovation is expected to expand significantly.